4-{[(3,5-dimethyl-1,2-oxazol-4-yl)formamido]methyl}-N,N-dimethylpiperidine-1-carboxamide

• IUPAC Name: N-[[1-(dimethylcarbamoyl)piperidin-4-yl]methyl]-3,5-dimethyl-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C15H24N4O3/c1-10-13(11(2)22-17-10)14(20)16-9-12-5-7-19(8-6-12)15(21)18(3)4/h12H,5-9H2,1-4H3,(H,16,20)
• InChI Key: HQAKJFGFCHCJLS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)C(=O)NCC2CCN(CC2)C(=O)N(C)C
• Molecular Formula: C15H24N4O3
• Molecular Weight: 308.38 g/mol

Description

The compound “4-{[(3,5-dimethyl-1,2-oxazol-4-yl)formamido]methyl}-N,N-dimethylpiperidine-1-carboxamide” is a new derivative of the known alkaloid cytisine. It has been obtained from two biologically active compounds, such as isoxazole and cytisine. This class of compounds is promising for obtaining new biologically active compounds.

Synthesis Analysis

The synthesis of this compound has been achieved through a single-stage method under very mild conditions. The reaction involved the use of isoxazole and cytisine, leading to the formation of 4-{[(3,5-dimethyl-1,2-oxazol-4-yl)formamido]methyl}-N,N-dimethylpiperidine-1-carboxamide.

Molecular Structure Analysis

The molecular structure of this compound has been examined in detail using 1H and 13C NMR and two-dimensional NMR spectroscopy of COSY (1H-1H), HMQC (1H-13C), and HMBC (1H-13C). As a result, the homo- and heteronuclear spin-spin couplings have been established. The X-ray diffraction analysis has determined the spatial structure of this new derivative.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound have been studied. The reaction led to the single-stage method under very mild conditions to obtain some 4-{[(3,5-dimethyl-1,2-oxazol-4-yl)formamido]methyl}-N,N-dimethylpiperidine-1-carboxamide.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound have been studied using various techniques. The 1H NMR spectroscopy and mass spectrometry have confirmed the structure of the compound. The electron-accepting properties of the compound have demonstrated that a sulfamide group at the 4-position of the isoxazole cycle has increased the acidity of methyl groups at the 3- and 5-positions.

Scientific Research Applications

Pharmaceuticals: Anti-inflammatory Applications

The sulfo-derivatives of azoles, which include the compound , have been widely used in pharmacy as biologically active compounds. Notably, they are part of a group of nonsteroidal anti-inflammatory drugs (NSAIDs) like coxibs, which inhibit cyclooxygenase. .

Neuroscience: Neuroprotective Effects

Research indicates that azole derivatives can exhibit neuroprotective effects. These compounds may protect nerve cells against damage, degeneration, or impairment of function. .

Hematology: Hemorheological Activity

The compound has been studied for its hemorheological activity, which refers to its effects on the flow properties of blood. .

Chemical Synthesis: Intermediate for Complex Molecules

Due to its reactive functional groups, this compound serves as an intermediate in the synthesis of more complex molecules. .

Material Science: Development of Smart Materials

The electron-accepting properties of the compound suggest its potential use in the development of smart materials. .

Analytical Chemistry: Spectroscopy and Structural Analysis

The compound’s unique structure makes it suitable for advanced spectroscopic analysis, such as NMR and X-ray diffraction. .

Biotechnology: Enzyme Inhibition

Isoxazole derivatives have been shown to act as enzyme inhibitors. .

Oncology: Anticancer Research

Compounds with isoxazole moieties are being explored for their anticancer properties. .